3-(Dimethylamino)-2-methylpropanoic acid
Cat. No. B2871029
Key on ui cas rn:
2523-01-5; 70794-78-4
M. Wt: 131.175
InChI Key: JZRKIWQSOIPFET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04760136
Procedure details
In 1.0 ml of water was dissolved 1.5 g of methyl malonate, after which 1.26 g of a 50% aqueous dimethylamine solution and 0.96 ml of a 37% aqueous formaldehyde solution were added with stirring at 0° C., and the resulting mixture was stirred at 0° to 5° C. for 3 hours and then at 80° C. for 30 minutes.
Identifiers
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REACTION_CXSMILES
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[C:1](OC)(=O)[CH2:2][C:3]([O-:5])=[O:4].[CH3:9][NH:10][CH3:11].[CH2:12]=O>O>[CH3:9][N:10]([CH3:12])[CH2:11][CH:2]([CH3:1])[C:3]([OH:5])=[O:4]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CNC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=O
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Step Two
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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C(CC(=O)[O-])(=O)OC
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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with stirring at 0° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the resulting mixture was stirred at 0° to 5° C. for 3 hours
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Duration
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3 h
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
